Cas no 941947-23-5 (N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide)

• Product Name: N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide
• CAS No: 941947-23-5
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 5843000
• PubChem ID: 18567887
• Update Time: 2025-10-18

N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-thiazolyl]-
• N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)benzamide
• N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}benzamide
• 941947-23-5
• N-[4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]benzamide
• AKOS006507823
• F2202-0018
• N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide

• Inchi： 1S/C22H22N4O2S/c27-20(26-13-11-25(12-14-26)19-9-5-2-6-10-19)15-18-16-29-22(23-18)24-21(28)17-7-3-1-4-8-17/h1-10,16H,11-15H2,(H,23,24,28)
• InChI Key： NCIDGPAILFNMGY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(=O)N2CCN(C3=CC=CC=C3)CC2)=CS1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 406.14634713g/mol
• Monoisotopic Mass: 406.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• pka: 7.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide

Recent Advances in the Study of N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide (CAS: 941947-23-5)

In recent years, the compound N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide (CAS: 941947-23-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and piperazine moieties, has shown promising potential in various therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide involves a multi-step process that includes the formation of the thiazole ring and subsequent coupling with a phenylpiperazine derivative. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological evaluations have revealed that N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide exhibits potent activity against a range of biological targets. Notably, it has been identified as a selective inhibitor of certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro studies have demonstrated its efficacy in inhibiting the proliferation of cancer cells, particularly in breast and lung cancer models. These findings underscore the compound's versatility and its potential for further development as a therapeutic agent.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide. The compound has shown favorable bioavailability and a relatively long half-life, which are critical factors for its clinical translation. Moreover, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results provide a solid foundation for advancing the compound into preclinical and clinical trials.

In conclusion, N-{4-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide (CAS: 941947-23-5) represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique structural features, coupled with its demonstrated pharmacological activities, make it a valuable subject of study for researchers aiming to address unmet medical needs. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies.